1-(2,3-Dimethoxyphenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-3-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C19H24FN5O3/c1-27-16-5-3-4-15(17(16)28-2)24-19(26)23-10-13-6-8-25(9-7-13)18-21-11-14(20)12-22-18/h3-5,11-13H,6-10H2,1-2H3,(H2,23,24,26)
• InChI Key: FFNCMPHZTGGLNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)NC(=O)NCC2CCN(CC2)C3=NC=C(C=N3)F
• Molecular Formula: C19H24FN5O3
• Molecular Weight: 389.4 g/mol

Description

1-(2,3-Dimethoxyphenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea, also known as TAK-659, is a small molecule inhibitor that is being developed for the treatment of various types of cancer. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials.

Scientific Research Applications

Pharmacokinetics and Metabolism

The pharmacokinetics and metabolism of compounds structurally related to 1-(2,3-Dimethoxyphenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea have been extensively studied. For example, the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, were examined in humans, highlighting the elimination pathways, half-life, and principal circulating components in plasma extracts (Renzulli et al., 2011). Such studies are crucial for understanding the bioavailability, distribution, metabolism, and excretion (ADME) properties of new therapeutic agents.

Receptor Antagonism

The research applications extend to exploring receptor antagonism properties, especially for compounds targeting specific receptors in the brain. The study of SB-649868, for instance, provides insights into the development of insomnia treatments through orexin receptor antagonism, showcasing the potential of structurally related compounds in modulating sleep pathways (Renzulli et al., 2011).

Therapeutic Drug Exploration

Further applications include the exploration of new therapeutic drugs for treating various diseases. The structural features of 1-(2,3-Dimethoxyphenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea may offer insights into designing molecules with enhanced efficacy and safety profiles. Research on compounds like S-1, an oral fluoropyrimidine, highlights the ongoing efforts to improve oral chemotherapy options for cancer patients, emphasizing the significance of understanding compound metabolism and toxicity profiles (Chu et al., 2004).

Metabolite Identification and Characterization

Identifying and characterizing metabolites of compounds similar to 1-(2,3-Dimethoxyphenyl)-3-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)urea is another crucial research application. Studies on metabolites of specific inhibitors or antagonists provide valuable information on drug efficacy, safety, and potential drug-drug interactions. For example, the metabolic profiling of L-735,524, a potent HIV-1 protease inhibitor, reveals the importance of glucuronidation and oxidation pathways in drug metabolism (Balani et al., 1995).